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Compound of Interest

Compound Name: Methyl 2-(2-aminophenyl)acetate

Cat. No.: B1310229 Get Quote

An In-depth Technical Guide to Methyl 2-(2-aminophenyl)acetate

This guide provides a comprehensive overview of Methyl 2-(2-aminophenyl)acetate, a

significant chemical intermediate in organic and medicinal chemistry. It is intended for

researchers, scientists, and professionals in drug development, offering detailed information on

its properties, synthesis, and applications.

Core Properties
Methyl 2-(2-aminophenyl)acetate is a versatile organic compound utilized in the synthesis of

various complex molecules.[1] Its structure, featuring an aromatic amine and a methyl ester,

makes it a valuable building block in the pharmaceutical industry.

Physicochemical and Spectroscopic Data
The key properties of Methyl 2-(2-aminophenyl)acetate are summarized below.
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Property Value Reference

CAS Number 35613-44-6 [1][2][3]

Molecular Formula C₉H₁₁NO₂ [2][3]

Molecular Weight 165.19 g/mol [2][3]

Appearance Light yellow oil or Liquid/Solid [1][4][5]

Boiling Point 338.1 °C at 760 mmHg [2]

Density 1.21 g/cm³ [2]

Storage Conditions
Inert atmosphere, store in

freezer, under -20°C
[4][5][6]

IUPAC Name
methyl 2-(2-

aminophenyl)acetate
[2]

Synonyms

Methyl (2-Amino-Phenyl)-

Acetate; Benzeneacetic Acid,

2-Amino-, Methyl Ester

[2]

¹H NMR (400MHz, DMSO-d6)

δ: 6.94 (m, 2H), 6.64 (d, 1H,

J=8.0Hz), 6.51 (m, 1H), 4.88

(s, 2H), 3.59 (s, 3H), 3.52 (s,

2H)

[1]

Mass Spec (ES) m/z: 166 [M + H]⁺ [1]

Synthesis Protocol
Methyl 2-(2-aminophenyl)acetate is commonly synthesized via the reduction of its nitro

precursor, methyl (2-nitrophenyl)acetate.

Experimental Methodology: Catalytic Hydrogenation
This protocol details the synthesis of methyl (2-aminophenyl)acetate from methyl (2-

nitrophenyl)acetate through catalytic hydrogenation.[1][7]

Materials:
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Methyl (2-nitrophenyl)acetate (1-2) (9.75 g, 50 mmol)

10% Palladium on activated carbon (Pd/C) catalyst (dry, 530 mg, 5 mmol)

Methanol (100 mL)

Hydrogen gas (H₂)

Filtration apparatus

Rotary evaporator

Procedure:

A mixture of methyl (2-nitrophenyl)acetate (9.75 g, 50 mmol) and 10% palladium on carbon

catalyst (530 mg) is prepared in methanol (100 mL) in a suitable reaction vessel.[1]

The vessel is subjected to a hydrogen atmosphere.[1]

The reaction mixture is stirred at room temperature overnight.[1]

Upon completion of the reaction (monitored by an appropriate method such as TLC), the

mixture is filtered to remove the palladium-carbon catalyst.[1]

The filtrate is concentrated under reduced pressure using a rotary evaporator to yield the

product.[1]

The final product is obtained as a light yellow oil (8.02 g, 97% yield).[1]
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Synthesis Workflow of Methyl 2-(2-aminophenyl)acetate
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Caption: Synthesis workflow for Methyl 2-(2-aminophenyl)acetate.

Applications and Biological Activity
Methyl 2-(2-aminophenyl)acetate serves as a key intermediate for synthesizing a range of

organic molecules.[1] Its reported biological activities suggest potential applications in drug

discovery.
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Role in Organic Synthesis
The presence of a primary amine and an ester group allows for various chemical

transformations, making it a valuable precursor for heterocyclic compounds and other complex

structures. It is widely used in the field of organic synthesis because the molecule contains an

amino group, a carboxyl group, and an aromatic benzene ring.
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Caption: Role of Methyl 2-(2-aminophenyl)acetate as an intermediate.

Biological Profile
Studies have indicated that Methyl 2-(2-aminophenyl)acetate possesses notable biological

properties. It is described as a synthetic compound that can be activated by cyanide at

nanomolar concentrations, acting as a potent cytotoxic agent.[3] This activity suggests potential

antiviral and antitumor properties, highlighting its relevance in therapeutic research.[3]

However, specific signaling pathways or detailed mechanisms of action are not extensively

documented in the available literature.
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Safety and Handling
Appropriate safety precautions must be observed when handling Methyl 2-(2-
aminophenyl)acetate.

Hazard Information Details Reference

GHS Pictogram GHS07 (Exclamation Mark) [2][4]

Signal Word Warning [2][4][5]

Hazard Statements

H302: Harmful if

swallowed.H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

[2][4][5]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[2][4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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